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CAS No.: 1229236-86-5

Cat. No.: S548077

Handling Precautions & Hazard Information

To ensure safety while handling Gandotinib in the laboratory, please adhere to the following precautions.
Note that different suppliers have varying hazard classifications, so it is prudent to apply the most stringent

controls.

Aspect Precautions

Personal Protective  Safety goggles, impervious clothing, protective gloves, and a suitable respirator
Equipment (PPE) to avoid inhalation of dust or aerosols [1] [2].

General Handling Handle in a well-ventilated area, preferably with appropriate exhaust ventilation.
Avoid contact with skin, eyes, and clothing. Avoid dust and aerosol formation.
Do not eat, drink, or smoke in the handling area [1] [2] [3].

| Hazard Statements (GHS) | H302: Harmful if swallowed [1]. H410: Very toxic to aquatic life with long-
lasting effects [1]. | | Precautionary Measures | Wash skin thoroughly after handling. Avoid release to the
environment. Collect spillage properly. In case of ingestion, rinse mouth and call a poison center or doctor—

do NOT induce vomiting [1] [2]. | | Spill Response | Wear full protective equipment. Absorb spills with a
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liquid-binding material (e.g., diatomite). Decontaminate surfaces and equipment with alcohol. Dispose of

contaminated material according to local regulations [1] [2]. |

Storage Conditions & Stability

Proper storage is critical for maintaining the stability and integrity of Gandotinib. The recommended

conditions vary depending on the form of the product (powder or in solvent) [1] [2].

| Form | Recommended Temperature | Stability / Shelf Life | | :--- | :--- | :--- | | Powder Form | -20°C [1] [2] |
3 years at -20°C; 2 years at 4°C [2]. | | Solution in Solvent | -80°C [1] [2] | 6 months at -80°C; 1 month at
-20°C [2]. | | General Conditions | Keep the container tightly sealed in a cool, dry, and well-ventilated place.

Protect from direct sunlight, moisture, and ignition sources [1] [2] [3]. |

Solubility & Stock Solution Preparation

The table below summarizes solubility data for preparing stock solutions for in vitro assays [4] [5].

Solvent Solubility / Concentration
DMSO 94 mg/mL (200.02 mM) [4] [5].
Ethanol 9 mg/mL (19.15 mM) [4] [5].
Water Insoluble [4] [5].

Note on DMSO: Moisture-absorbing DMSO can reduce solubility. It is recommended to use fresh, dry

DMSO for preparing stock solutions [4].

Experimental Workflow for Safe Handling

The following diagram outlines the key steps for safely handling Gandotinib from storage to disposal,

integrating the precautions listed above.
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Retrieve from Storage
(-20°C powder / -80°C solution)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Impervious Clothing, Respirator)

Move to Controlled Environment
(Well-ventilated area, e.g., fume hood)

Weigh Powder / Aliquot Solution
(Avoid dust/aerosol formation)

l

(Proceed with Experimental Use)

l

Post-Use Cleanup
(Decontaminate surfaces with alcohol)

Dispose of Waste
(According to local regulations)
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Q1: What is the primary mechanism of action of Gandotinib? A1l: Gandotinib is a potent, ATP-
competitive inhibitor of the JAK2 tyrosine kinase. It is particularly effective against the JAK2V617F mutant
oncogene, which is a key driver in many myeloproliferative neoplasms. It shows selectivity for mutant JAK2
over wild-type JAK2 [4] [6].

Q2: My Gandotinib powder in DMSO has precipitated. What should I do? A2: The solubility data
indicates that Gandotinib is highly soluble in DMSO (94 mg/mL). If precipitation occurs, gently warming
the tube and vortexing may help redissolve the compound. Using fresh, dry DMSO is crucial. Note that

storage conditions for DMSO stock solutions are critical; keep them at -80°C and avoid repeated freeze-thaw

cycles [4] [5].

Q3: Are there any specific ecological hazards I should be aware of? A3: Yes. Gandotinib is classified as
very toxic to aquatic life and can cause long-lasting effects in the environment. It is imperative to prevent the
compound from entering drains or water courses. All waste and spillage should be collected and disposed of

via an approved waste disposal plant [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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